Cas no 856973-26-7 (4,6-dibromopyrimidin-2-amine)

• Product Name: 4,6-dibromopyrimidin-2-amine
• CAS No: 856973-26-7
• MF: C₄H₃Br₂N₃
• MW: 252.894718408585
• MDL: MFCD09263251
• CID: 717640
• PubChem ID: 20234627
• Update Time: 2025-06-15

4,6-dibromopyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,6-dibromopyrimidine
• 2-Dmino-4,6-dibromopyrimidine
• 2-Pyrimidinamine,4,6-dibromo-
• 4,6-dibromo-2-Pyrimidinamine
• 4,6-dibromopyrimidin-2-amine
• PB25131
• FCH1392008
• AB0027038
• AX8070039
• ST2416369
• W8820
• A19234
• 4,6-Dibromo-2-pyrimidinamine (ACI)
• Pyrimidine, 2-amino-4,6-dibromo- (5CI)
• 856973-26-7
• SCHEMBL3045826
• CS-W021554
• 2-Amino-4 pound not6-dibromopyrimidine
• DTXSID70603941
• C4H3Br2N3
• MFCD09263251
• AKOS015854835
• DB-076400
• J-507822
• DS-10490

• MDL： MFCD09263251
• Inchi： 1S/C4H3Br2N3/c5-2-1-3(6)9-4(7)8-2/h1H,(H2,7,8,9)
• InChI Key： SJGGFMZIJOFJAA-UHFFFAOYSA-N
• SMILES： BrC1C=C(Br)N=C(N)N=1

Computed Properties

• Exact Mass: 250.86900
• Monoisotopic Mass: 250.869
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 89.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 1.9

Experimental Properties

• Density: 2.287
• Melting Point: 190-193℃
• Boiling Point: 391.2°C at 760 mmHg
• Flash Point: 190.4 °C
• PSA: 51.80000
• LogP: 2.16500

4,6-dibromopyrimidin-2-amine Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4,6-dibromopyrimidin-2-amine

Comprehensive Overview of 4,6-Dibromopyrimidin-2-amine (CAS No. 856973-26-7): Properties, Applications, and Industry Insights

4,6-Dibromopyrimidin-2-amine (CAS No. 856973-26-7) is a halogenated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromine-substituted pyrimidine structure, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₄H₃Br₂N₃, and unique reactivity make it invaluable for constructing complex heterocyclic frameworks. Researchers frequently search for "4,6-dibromopyrimidin-2-amine synthesis" or "CAS 856973-26-7 suppliers," reflecting its commercial and academic demand.

The growing interest in pyrimidine-based compounds stems from their role in drug discovery, particularly in kinase inhibitors and antiviral agents. 4,6-Dibromopyrimidin-2-amine is often explored for its potential in "small molecule therapeutics" and "covalent inhibitor design," aligning with trends in personalized medicine. Recent publications highlight its utility in cross-coupling reactions, such as Suzuki-Miyaura couplings, to create biaryl pyrimidines—a hotspot in medicinal chemistry due to their bioactivity.

From an industrial perspective, the compound’s thermal stability and solubility profile (typically in polar aprotic solvents like DMF or DMSO) facilitate scalable processes. Manufacturers emphasize "high-purity 4,6-dibromopyrimidin-2-amine" to meet stringent regulatory standards for GMP-grade intermediates. Environmental concerns also drive innovations in "green bromination methods," reducing waste in its production.

Analytical techniques for 4,6-dibromopyrimidin-2-amine characterization include HPLC, NMR spectroscopy, and mass spectrometry. Researchers frequently inquire about "856973-26-7 spectral data" or "pyrimidine amine reactivity," underscoring the need for accessible reference materials. The compound’s crystallographic data is also pivotal for computational modeling studies.

Emerging applications in material science, such as organic electronics, further expand its relevance. Its electron-deficient pyrimidine core makes it a candidate for "n-type semiconductors"—a trending topic in renewable energy research. Startups and academia alike probe "pyrimidine-based OLED materials" to address efficiency challenges in displays.

In summary, 4,6-Dibromopyrimidin-2-amine (CAS No. 856973-26-7) bridges multiple disciplines, from life sciences to advanced materials. Its synthesis, properties, and applications continue to evolve, driven by interdisciplinary collaboration and technological advancements.